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Compound of Interest

Compound Name: 2,3,4-Trimethyloctane

CAS No.: 62016-31-3

Cat. No.: B14542405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,3,4-trimethyloctane, a saturated branched-chain alkane. While specific

experimental protocols and biological data for this particular isomer are limited in publicly

accessible literature, this document consolidates available information and presents general

methodologies for the synthesis and characterization of such compounds. Furthermore, it

explores the potential applications of branched alkanes in various scientific and industrial fields,

including their emerging role in drug delivery systems.

Core Molecular Data
2,3,4-Trimethyloctane is a hydrocarbon belonging to the alkane family, characterized by a

main octane chain with three methyl group substituents at the second, third, and fourth carbon

positions.
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Molecular Formula and Weight
The molecular formula of 2,3,4-trimethyloctane is C11H24.[1][2] Its molecular weight is

approximately 156.31 g/mol .[1]

Physicochemical Properties
A summary of the key quantitative data for 2,3,4-trimethyloctane is presented in the table

below. These properties are crucial for understanding its behavior in various experimental and

industrial settings.

Property Value Source

Molecular Formula C11H24 [1][2]

Molecular Weight 156.31 g/mol [1]

Boiling Point 180 °C (estimated) [3]

Density 0.7536 g/cm³ (estimated) [3]

Refractive Index 1.4221 (estimated) [3]

Kovats Retention Index
1016.6 (semi-standard non-

polar)
[1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2,3,4-trimethyloctane is

not readily available in the literature, a general approach for the synthesis of highly branched

alkanes can be described. One common strategy involves the use of Grignard reagents with

appropriately substituted ketones to create a tertiary alcohol, followed by dehydration and

hydrogenation.

General Synthesis of Branched Alkanes via Grignard
Reaction
The synthesis of a branched alkane like 2,3,4-trimethyloctane can be conceptually

approached through the reaction of a Grignard reagent with a ketone, followed by dehydration
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and reduction. For instance, the reaction of a butylmagnesium halide with 3,4-dimethyl-2-

pentanone could theoretically yield a precursor alcohol.

Experimental Protocol (General Example):

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., nitrogen or argon), magnesium turnings are suspended in anhydrous

diethyl ether or tetrahydrofuran (THF). An alkyl halide (e.g., 1-bromobutane) is added

dropwise to initiate the formation of the Grignard reagent (e.g., butylmagnesium bromide).

Reaction with Ketone: The appropriate ketone (e.g., 3,4-dimethyl-2-pentanone) is dissolved

in an anhydrous ether and added slowly to the Grignard reagent at a low temperature (e.g., 0

°C). The reaction mixture is then allowed to warm to room temperature and stirred until the

reaction is complete, as monitored by thin-layer chromatography (TLC).

Work-up and Purification of the Alcohol: The reaction is quenched by the slow addition of a

saturated aqueous solution of ammonium chloride. The organic layer is separated, and the

aqueous layer is extracted with an organic solvent. The combined organic extracts are

washed with brine, dried over an anhydrous salt (e.g., Na2SO4 or MgSO4), filtered, and

concentrated under reduced pressure. The resulting crude alcohol is then purified by column

chromatography.

Dehydration of the Alcohol: The purified alcohol is treated with a dehydrating agent, such as

sulfuric acid or phosphoric acid, and heated to induce the elimination of water, forming an

alkene.

Hydrogenation of the Alkene: The resulting alkene is then hydrogenated to the corresponding

alkane using a catalyst, such as palladium on carbon (Pd/C), under a hydrogen atmosphere.

The final product is then purified by distillation or chromatography.

Visualization of a General Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of a branched alkane

using the Grignard reaction methodology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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